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Compound of Interest

Compound Name: 5-Fluoro-2-methyl-8-nitroquinoline

Cat. No.: B11899004 Get Quote

Disclaimer: This technical guide addresses the chemical class of fluoro-nitro-methyl quinoline

derivatives. The specific compound, 5-Fluoro-2-methyl-8-nitroquinoline, is not associated

with a publicly available CAS number, and dedicated research on its synthesis, properties, and

biological activity is not readily available in the public domain. The information presented herein

is a compilation of data for structurally related compounds and is intended to provide a general

overview for researchers, scientists, and drug development professionals.

Introduction
Quinoline derivatives are a significant class of heterocyclic compounds in medicinal chemistry,

with applications as antibacterial, antiviral, anticancer, and antimalarial agents. The introduction

of substituents such as fluoro, nitro, and methyl groups can significantly modulate their

physicochemical properties and biological activities. This guide provides a summary of

available data on compounds structurally related to 5-Fluoro-2-methyl-8-nitroquinoline.

Physicochemical Properties of Related Fluoro-
Nitroquinoline Derivatives
The following table summarizes the physicochemical properties of several related fluoro-

nitroquinoline compounds. This data is provided to give an indication of the expected properties

for this class of molecules.
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Compound
Name

CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Key Properties

8-Fluoro-5-

nitroquinoline
94832-39-0 C₉H₅FN₂O₂ 192.15 Solid.[1]

6-Fluoro-5-

methyl-8-

nitroquinoline

152167-85-6 Not specified Not specified

The fluorine

atom enhances

lipophilicity.[2]

5-Fluoro-8-

nitroquinoline-2-

carboxylic acid

1420791-65-6 C₁₀H₅FN₂O₄ 236.16 ---

8-Nitroquinoline 607-34-1 C₉H₆N₂O₂ 174.16

Soluble in

ethanol, ethyl

ether, benzene,

chloroform, and

dilute acid;

slightly soluble in

water.[3]

Synthesis of Related Nitroquinoline Derivatives
The synthesis of nitroquinoline derivatives often involves multi-step processes. A general

approach to the synthesis of a substituted nitroquinoline is outlined below.

General Synthesis Workflow

Substituted Aniline Skraup Synthesis
(or similar cyclization) Substituted Quinoline Nitration

(e.g., HNO₃/H₂SO₄) Substituted Nitroquinoline

Click to download full resolution via product page

Caption: General workflow for the synthesis of substituted nitroquinolines.

Experimental Protocol: Synthesis of 2-methyl-6-nitroquinoline
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This protocol is for the synthesis of a related compound, 2-methyl-6-nitroquinoline, and is

adapted from a published procedure.[4]

Materials:

4-nitroaniline

Concentrated HCl

Crotonaldehyde

11 N NaOH solution

Methanol

Procedure:

Dissolve 1.5 g of 4-nitroaniline (11 mmol) in concentrated HCl under reflux at 105 °C.

Add 0.95 g of crotonaldehyde (14 mmol) dropwise at a rate of 100 mL/2hr and heat the

reaction mixture for one hour.

Cool the reaction mixture to room temperature (25 °C).

Neutralize the mixture with 11 N NaOH solution to obtain a whitish-yellow precipitate.

Recrystallize the product from methanol to remove unreacted starting materials.

Note: The synthesis of 7-methyl-8-nitroquinoline has also been reported via a two-step process

starting from m-toluidine, involving a Skraup synthesis followed by nitration.[5]

Biological Activity and Signaling Pathways
There is no specific information available regarding the biological activity or associated

signaling pathways for 5-Fluoro-2-methyl-8-nitroquinoline. However, quinoline derivatives

are known to have a wide range of biological activities. For instance, 8-hydroxyquinoline and its

derivatives have demonstrated antibacterial, antifungal, and insecticidal properties.[6] The
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biological activity of 8-methoxyquinoline and 5-nitro-8-methoxyquinoline has also been

investigated, showing antifungal and antibacterial effects.[7]

Due to the lack of specific data for the requested compound, no signaling pathway diagrams

can be provided.

Safety and Handling
Safety information for the specific target compound is not available. For the related compound,

8-nitroquinoline, the following GHS hazard statements apply: Harmful if swallowed, Harmful in

contact with skin, Causes skin irritation, Causes serious eye irritation, Harmful if inhaled, and

May cause respiratory irritation.[3] It is recommended that any novel quinoline derivative be

handled with appropriate personal protective equipment in a well-ventilated fume hood.

Conclusion
While a comprehensive technical guide on 5-Fluoro-2-methyl-8-nitroquinoline cannot be

provided due to the absence of specific research on this compound, this guide offers a

summary of the available information on structurally similar molecules. The data on related

fluoro-nitroquinoline derivatives can serve as a valuable starting point for researchers

interested in the synthesis and characterization of this and other novel quinoline compounds.

Further research is required to determine the specific properties, synthesis, and biological

activity of 5-Fluoro-2-methyl-8-nitroquinoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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